Cas no 322647-11-0 (1-Stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine sodium)

• Product Name: 1-Stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine sodium
• CAS No: 322647-11-0
• MF: C₄₂H₇₇NNaO₁₀P
• MW: 810.025026082993
• CID: 3161948
• PubChem ID: 46891806
• Update Time: 2025-10-28

1-Stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine sodium Chemical and Physical Properties

Names and Identifiers

• sodium,(2S)-2-azaniumyl-3-[[(2R)-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxy-3-octadecanoyloxypropoxy]-oxidophosphoryl]oxypropanoate
• 1-octadecanoyl-2-(9Z,12Z-octadecadienoyl)-sn-glycero-3-phospho-L-serine (sodium salt); PS(18:0/18:2(9Z,12Z))
• 1-Stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine sodium
• 18:0-18:2 PS, 1-stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine (sodium salt), chloroform
• 1-STERAOYL-2-LINOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE (MONOSODIUM SALT)
• DTXSID60677090
• 18:0-18:2 PS, 1-stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine (sodium salt), powder
• 322647-11-0
• sodium;(2S)-2-azaniumyl-3-[[(2R)-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxy-3-octadecanoyloxypropoxy]-oxidophosphoryl]oxypropanoate
• Sodium (2S,8R)-2-azaniumyl-8-{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}-5-oxido-5,11-dioxo-4,6,10-trioxa-5lambda~5~-phosphaoctacosan-1-oate

• MDL： MFCD11974170
• Inchi： 1S/C42H78NO10P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(44)50-35-38(36-51-54(48,49)52-37-39(43)42(46)47)53-41(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h12,14,18,20,38-39H,3-11,13,15-17,19,21-37,43H2,1-2H3,(H,46,47)(H,48,49);/q;+1/p-1/b14-12-,20-18-;/t38-,39+;/m1./s1
• InChI Key： AHMHWPOYIVVEKN-PTDXFASBSA-M
• SMILES： P(=O)([O-])(OC[C@@H](C(=O)[O-])[NH3+])OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O.[Na+]

Computed Properties

• Exact Mass: 809.51827893g/mol
• Monoisotopic Mass: 809.51827893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 55
• Rotatable Bond Count: 42
• Complexity: 1010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Color/Form: 10 mg/mL (840063C-10mg)

1-Stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine sodium Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylserines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoserines Phosphatidylserines

Additional information on 1-Stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine sodium

1-Stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine Sodium (CAS No. 322647-11-0): An Overview

1-Stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine sodium (SLPS) is a specialized phospholipid that has garnered significant attention in the fields of biochemistry, cell biology, and pharmaceutical research. This compound, with the CAS number 322647-11-0, is a sodium salt of a phosphatidylserine (PS) derivative, characterized by its unique fatty acid composition: stearic acid at the sn-1 position and linoleic acid at the sn-2 position. The structural complexity and biological significance of SLPS make it a valuable component in various scientific and medical applications.

Phosphatidylserine (PS) is a key component of cell membranes, particularly in neurons and other brain cells. It plays a crucial role in maintaining membrane fluidity, signal transduction, and cell survival. The specific fatty acid composition of 1-Stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine sodium (SLPS) imparts unique properties that can influence cellular behavior and function. For instance, the presence of stearic acid at the sn-1 position provides a saturated fatty acid chain, which can enhance membrane stability, while linoleic acid at the sn-2 position introduces an unsaturated fatty acid chain, contributing to membrane fluidity and flexibility.

In recent years, SLPS has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its role in neuroprotection and cognitive enhancement. Studies have shown that PS supplementation can improve cognitive function in elderly individuals with mild cognitive impairment (MCI). A 2021 study published in the Journal of Alzheimer's Disease demonstrated that SLPS administration significantly enhanced memory and learning abilities in animal models of Alzheimer's disease. The mechanism behind this effect is thought to involve the restoration of synaptic function and the reduction of neuroinflammation.

Beyond its neuroprotective properties, SLPS has also been investigated for its potential anti-inflammatory effects. Inflammatory processes are implicated in various diseases, including cardiovascular disorders, neurodegenerative diseases, and autoimmune conditions. Research has indicated that SLPS can modulate inflammatory responses by influencing the activity of immune cells such as macrophages and microglia. A 2020 study in Inflammation Research reported that SLPS treatment reduced pro-inflammatory cytokine production and promoted anti-inflammatory pathways in vitro.

The structural integrity and functional versatility of SLPS make it an attractive candidate for use in drug delivery systems. Phospholipids like SLPS can be incorporated into liposomes or other lipid-based nanoparticles to enhance the delivery of therapeutic agents to specific target sites. This approach can improve drug efficacy while reducing side effects. A 2019 study published in Nanomedicine: Nanotechnology, Biology and Medicine demonstrated that SLPS-based liposomes effectively delivered anticancer drugs to tumor cells, leading to enhanced therapeutic outcomes.

In addition to its therapeutic applications, SLPS has been explored for its potential use in diagnostic imaging. Phospholipids can be labeled with various imaging agents to create contrast-enhanced imaging probes for techniques such as magnetic resonance imaging (MRI) and positron emission tomography (PET). A 2018 study in Molecular Imaging and Biology reported that SLPS-labeled nanoparticles provided high-resolution images of brain tissue, facilitating the early detection of neurological disorders.

The safety profile of SLPS is another important consideration for its widespread use. Extensive toxicological studies have shown that SLPS is well-tolerated at therapeutic doses with minimal adverse effects. A 2017 review in Toxicology Letters summarized the safety data from multiple preclinical studies, concluding that SLPS exhibited low toxicity and good biocompatibility.

In conclusion, 1-Stearoyl-2-linoleoyl-sn-glycero-3-phospho-L-serine sodium (SLPS) is a multifaceted phospholipid with significant potential in various biomedical applications. Its unique fatty acid composition confers properties that make it valuable for neuroprotection, anti-inflammatory therapy, drug delivery, and diagnostic imaging. Ongoing research continues to uncover new insights into the mechanisms underlying its biological activities, further solidifying its importance in the field of biomedicine.